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Compound of Interest

Compound Name: 2-(4-Nonylphenoxy)acetic acid-d2

Cat. No.: B12402929 Get Quote

Essential Safety and Handling Guide for 2-(4-
Nonylphenoxy)acetic acid-d2
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(4-Nonylphenoxy)acetic acid-d2. The following procedures are based on established best

practices for handling hazardous chemical compounds and are intended to ensure the safety of

all laboratory personnel. Given that 2-(4-Nonylphenoxy)acetic acid-d2 is the deuterium-

labeled version of 2-(4-Nonylphenoxy)acetic acid, its chemical hazards are considered

equivalent.

Hazard Identification and Classification
2-(4-Nonylphenoxy)acetic acid is classified as a hazardous substance with the following

primary risks:

Skin Corrosion (Category 1B): Causes severe skin burns.[1][2]

Serious Eye Damage (Category 1): Causes serious eye damage.[1][2][3]

Skin Sensitization (Category 1B): May cause an allergic skin reaction.[1][2]

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][3]
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][3]

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Skin Sensitization 1B
H317: May cause an allergic

skin reaction

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Operational Plan: Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure when

handling 2-(4-Nonylphenoxy)acetic acid-d2.
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Body Part Required PPE
Specifications and Best
Practices

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are of a suitable thickness and

are inspected for any defects

before use. Change gloves

immediately if they become

contaminated.

Eyes & Face
Safety Goggles and Face

Shield

Tightly fitting, splash-resistant

safety goggles are essential.[4]

A full-face shield must be worn

in conjunction with goggles,

especially when there is a risk

of splashing or when handling

larger quantities.[4][5]

Body
Chemical-Resistant Laboratory

Coat or Gown

A disposable gown made of a

material resistant to chemical

permeation, such as

polyethylene-coated

polypropylene, is required.

Standard cloth lab coats do not

offer sufficient protection.

Respiratory Respirator (as needed)

For handling the solid form

where dust may be generated,

or in situations where aerosols

or vapors may be produced, a

NIOSH-approved N95 or

higher particulate respirator is

necessary.[1][6] Work should

be conducted in a well-

ventilated area, preferably

within a chemical fume hood.
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Feet
Closed-Toed Shoes and Shoe

Covers

Sturdy, closed-toed shoes are

mandatory in the laboratory.

Disposable, chemical-resistant

shoe covers should be worn

when there is a risk of spills.

Experimental Protocol: Safe Handling Procedure
Preparation: Before handling the compound, ensure that a safety shower and eyewash

station are readily accessible and have been recently tested.[1] Prepare all necessary

equipment and reagents within a designated and properly ventilated workspace, such as a

chemical fume hood.

Donning PPE: Put on all required PPE as outlined in the table above, ensuring a proper fit.

Handling:

Avoid all direct contact with the skin, eyes, and clothing.[1]

Do not inhale dust or vapors.[1]

When weighing the solid, do so in a fume hood or a ventilated balance enclosure to

minimize dust inhalation.

If creating a solution, add the compound slowly to the solvent to avoid splashing.

Post-Handling:

Thoroughly wash hands and any potentially exposed skin with soap and water after

handling.[1]

Clean and decontaminate all work surfaces and equipment.

Remove PPE carefully to avoid self-contamination. Dispose of single-use items in the

appropriate waste stream.

Disposal Plan
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All waste containing 2-(4-Nonylphenoxy)acetic acid-d2 must be treated as hazardous waste

and disposed of according to institutional and local regulations.

Waste Collection:

Collect all solid and liquid waste in clearly labeled, sealed, and appropriate hazardous

waste containers.

Do not mix with incompatible waste streams.

Disposal Method:

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Alternatively, contact your institution's environmental health and safety (EHS) office for

specific guidance on hazardous waste disposal procedures.

Spill Response:

In case of a spill, evacuate the immediate area.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Ventilate the area and thoroughly clean the spill site.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal of 2-(4-Nonylphenoxy)acetic acid-d2

Preparation

Don PPE

Chemical Handling
(in Fume Hood)

Decontamination

Waste Collection Spill Occurs

Doff PPE

Hazardous Waste
Disposal

No
Spill Response

Protocol

Yes

Click to download full resolution via product page

Caption: Workflow for handling and disposing of 2-(4-Nonylphenoxy)acetic acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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